Cas no 20296-73-5 (H-Ala-Gly-Gly-Gly-Gly-OH)

H-Ala-Gly-Gly-Gly-Gly-OH is a linear tetrapeptide composed of one alanine (Ala) residue followed by three glycine (Gly) residues. This peptide is characterized by its simple, flexible structure, making it useful for studying peptide conformation, dynamics, and interactions in biochemical research. Its high solubility in aqueous solutions and lack of steric hindrance due to glycine's small side chain facilitate applications in peptide synthesis, protein engineering, and as a model for understanding backbone flexibility. The sequence is also employed in the development of biomaterials and drug delivery systems, where controlled peptide assembly and stability are critical. Suitable for solid-phase peptide synthesis (SPPS) and analytical standards.

H-Ala-Gly-Gly-Gly-Gly-OH structure

Product Name:H-Ala-Gly-Gly-Gly-Gly-OH

CAS No:20296-73-5

MF:C₁₁H₁₉N₅O₆

MW:317.298462152481

CID:1392006

PubChem ID:20837634

Update Time:2025-10-30

H-Ala-Gly-Gly-Gly-Gly-OH Chemical and Physical Properties

Names and Identifiers

- L-alanylglycylglycylglycylglycine
- glycine, L-alanylglycylglycylglycyl-
- L-Ala-Gly-Gly-Gly-Gly
- LogP
- H-Ala-Gly-Gly-Gly-Gly-OH
- 2-[[2-[[2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetic acid
- 20296-73-5
- Inchi： 1S/C11H19N5O6/c1-6(12)11(22)16-4-9(19)14-2-7(17)13-3-8(18)15-5-10(20)21/h6H,2-5,12H2,1H3,(H,13,17)(H,14,19)(H,15,18)(H,16,22)(H,20,21)/t6-/m0/s1
- InChI Key： KKDNCTXCWZJBBV-LURJTMIESA-N
- SMILES： O=C([C@H](C)N)NCC(NCC(NCC(NCC(=O)O)=O)=O)=O

Computed Properties

Exact Mass: 317.13367
Monoisotopic Mass: 317.13353334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 9
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -5.6
Topological Polar Surface Area: 180Å²

Experimental Properties

Density: 1.364
Boiling Point: 905.6°C at 760 mmHg
Flash Point: 501.5°C
Refractive Index: 1.536
PSA: 179.72

H-Ala-Gly-Gly-Gly-Gly-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H297630-100mg	H-Ala-Gly-Gly-Gly-Gly-OH	20296-73-5	100mg	$ 410.00	2022-06-04
TRC	H297630-250mg	H-Ala-Gly-Gly-Gly-Gly-OH	20296-73-5	250mg	$ 845.00	2022-06-04
TRC	H297630-500mg	H-Ala-Gly-Gly-Gly-Gly-OH	20296-73-5	500mg	$ 1350.00	2022-06-04

H-Ala-Gly-Gly-Gly-Gly-OH Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Additional information on H-Ala-Gly-Gly-Gly-Gly-OH

H-Ala-Gly-Gly-Gly-Gly-OH (CAS No. 20296-73-5): A Comprehensive Overview of Its Properties and Applications

H-Ala-Gly-Gly-Gly-Gly-OH (CAS No. 20296-73-5) is a synthetic peptide composed of five amino acids: one alanine (Ala) and four glycine (Gly) residues. This tetraglycine peptide is widely studied in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The CAS No. 20296-73-5 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and commercial transactions.

The peptide sequence H-Ala-Gly-Gly-Gly-Gly-OH is notable for its simplicity and versatility. Glycine, the smallest amino acid, contributes to the peptide's flexibility, making it an excellent model for studying protein folding and peptide self-assembly. Recent trends in biomaterials and drug delivery systems have sparked renewed interest in this compound, as researchers explore its potential in nanotechnology and tissue engineering.

One of the most frequently searched questions about H-Ala-Gly-Gly-Gly-Gly-OH is its role in peptide-based therapeutics. With the rise of personalized medicine, peptides like this are gaining attention for their biocompatibility and low toxicity. Studies suggest that tetraglycine peptides can serve as linkers or spacers in drug conjugates, improving the stability and efficacy of therapeutic agents. This aligns with the growing demand for targeted drug delivery solutions in oncology and autoimmune diseases.

Another hot topic is the use of H-Ala-Gly-Gly-Gly-Gly-OH in cosmeceuticals. The peptide's ability to enhance skin hydration and promote collagen synthesis has made it a candidate for anti-aging formulations. Consumers searching for "peptides in skincare" or "glycine benefits for skin" will find this compound relevant, as it bridges the gap between academic research and commercial applications.

From a technical perspective, the CAS No. 20296-73-5 is essential for regulatory compliance and quality control. Laboratories and manufacturers rely on this identifier to ensure the purity and consistency of H-Ala-Gly-Gly-Gly-Gly-OH in batch production. The peptide's solubility in water and stability under physiological conditions further enhance its appeal for in vitro and in vivo studies.

In summary, H-Ala-Gly-Gly-Gly-Gly-OH (CAS No. 20296-73-5) is a multifaceted peptide with applications spanning biomedical research, drug development, and cosmeceuticals. Its structural simplicity and functional versatility make it a valuable tool for scientists and a promising ingredient for innovative products. As interest in peptide-based technologies continues to grow, this compound is poised to play a pivotal role in advancing both science and industry.